(3aR,9aS)-3a,6,6,9a-tetramethyl-1,4,5,5a,7,8,9,9b-octahydrobenzo[e][1]benzofuran-2-one

• CAS No.: 5570-44-5
• Molecular Formula: C16H26O2
• Molecular Weight: 250.38 g/mol
• IUPAC Name: (3aR,9aS)-3a,6,6,9a-tetramethyl-1,4,5,5a,7,8,9,9b-octahydrobenzo[e][1]benzofuran-2-one
• InChI: InChI=1S/C16H26O2/c1-14(2)7-5-8-15(3)11(14)6-9-16(4)12(15)10-13(17)18-16/h11-12H,5-10H2,1-4H3/t11?,12?,15-,16+/m0/s1
• InChI Key: IMKJGXCIJJXALX-UQZDFYISSA-N
• SMILES: CC1(CCCC2(C1CCC3(C2CC(=O)O3)C)C)C
• Isomeric SMILES: C[C@]12CCCC(C1CC[C@@]3(C2CC(=O)O3)C)(C)C
• physical_description: White crystalline powder; warm musky or woody aroma
• solubility: Insoluble in water and oils; soluble in acetone and toluene; slightly soluble (in ethanol)
• Synonyms: sclareolide

Description

(3aR,9aS)-3a,6,6,9a-tetramethyl-1,4,5,5a,7,8,9,9b-octahydrobenzo[e][1]benzofuran-2-one, also known as this compound, is a useful research compound. Its molecular formula is C16H26O2 and its molecular weight is 250.38 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as insoluble in water and oils; soluble in acetone and tolueneslightly soluble (in ethanol). The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes. However, this does not mean our product can be used or applied in the same or a similar way.
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